Cas no 2172532-16-8 (tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate)

• Product Name: tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• CAS No: 2172532-16-8
• MF: C₁₈H₃₃NO₄
• MW: 327.458925962448
• CID: 5800316
• PubChem ID: 165607537
• Update Time: 2025-05-25

tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate
• EN300-1646140
• 2172532-16-8

• Inchi： 1S/C18H33NO4/c1-13-7-16(5,6)9-18(22,8-13)17(12-20)10-19(11-17)14(21)23-15(2,3)4/h13,20,22H,7-12H2,1-6H3
• InChI Key： AYMCFAYSHKADCW-UHFFFAOYSA-N
• SMILES： OC1(CC(C)CC(C)(C)C1)C1(CO)CN(C(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 327.24095853g/mol
• Monoisotopic Mass: 327.24095853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70Ų

Additional information on tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate

tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate: A Comprehensive Overview

The compound tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate, with CAS No. 2172532-16-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its intricate structure, which includes a tert-butyl group, a cyclohexane ring system, and an azetidine ring. The presence of hydroxyl groups further adds to its functional diversity, making it a versatile molecule with potential applications in drug design and synthesis.

Recent studies have highlighted the importance of azetidine-containing compounds in medicinal chemistry. Azetidine, a four-membered ring structure similar to pyrrolidine but with one less carbon, is known for its unique electronic and steric properties. These properties make azetidine derivatives valuable in the development of bioactive molecules. For instance, research published in the Journal of Medicinal Chemistry demonstrated that azetidine-containing compounds exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores the potential of tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate as a lead compound in drug discovery.

The synthesis of this compound involves a multi-step process that combines advanced organic synthesis techniques. Key steps include the formation of the azetidine ring through cyclization reactions and the subsequent functionalization with hydroxymethyl and tert-butyl groups. The use of chiral catalysts in these reactions has been shown to enhance the enantioselectivity of the product, which is crucial for applications in asymmetric synthesis. Recent advancements in catalytic asymmetric synthesis have made it possible to produce this compound with high optical purity, further expanding its utility in pharmaceutical research.

In terms of biological activity, this compound has been studied for its potential as a modulator of G-protein coupled receptors (GPCRs). GPCRs are a major class of drug targets, and molecules that can selectively modulate their activity are highly sought after in the pharmaceutical industry. Preliminary studies indicate that tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate exhibits moderate affinity for certain GPCRs, suggesting its potential as a tool compound for studying receptor function. However, further research is needed to fully characterize its pharmacokinetic properties and therapeutic potential.

The structural complexity of this compound also makes it an interesting candidate for studying stereochemical effects on biological activity. The presence of multiple stereogenic centers introduces a high degree of stereoisomerism, which can significantly influence the molecule's interaction with biological targets. Recent studies have employed computational methods such as molecular docking and dynamics simulations to predict the binding modes of this compound to various protein targets. These computational approaches have provided valuable insights into the relationship between stereochemistry and bioactivity.

In addition to its role in drug discovery, this compound has also been explored for its potential in materials science. The azetidine ring's unique electronic properties make it a promising candidate for use in coordination polymers and metal-organic frameworks (MOFs). Research published in the Nature Communications journal demonstrated that azetidine-containing MOFs exhibit exceptional gas adsorption capabilities, which could be harnessed for applications in gas storage and separation technologies.

The development of efficient analytical methods for characterizing this compound has been another area of active research. Techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm its molecular structure and purity. Recent advancements in NMR spectroscopy have enabled researchers to obtain detailed information about the spatial arrangement of atoms within the molecule, further aiding in understanding its structural properties.

In conclusion, tert-butyl 3-(1-hydroxy-3,3,5-trimethylcyclohexyl)-3-(hydroxymethyl)azetidine-1-carboxylate, CAS No. 2172532-16-8, is a multifaceted organic compound with significant potential across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool in drug discovery and materials science research. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge.